Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate

• IUPAC Name: ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate
• InChI: InChI=1S/C14H19NO2S/c1-4-17-14(16)12-8-18-13(15-12)11-6-5-9(2)7-10(11)3/h5-7,12-13,15H,4,8H2,1-3H3
• InChI Key: OXTHMGDQBPKQRD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CSC(N1)C2=C(C=C(C=C2)C)C
• Molecular Formula: C14H19NO2S
• Molecular Weight: 265.37 g/mol

Description

Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate, also known as DMPT, is a chemical compound that has gained significant attention in scientific research. It is a thiazolidine derivative that has been synthesized and studied for its various applications in the field of biochemistry and pharmacology. DMPT has been found to have potential as a growth promoter, feed attractant, and immunostimulant in aquaculture.

Mechanism of Action

The exact mechanism of action of Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate is not fully understood, but it is believed to work by enhancing the production of growth hormone and stimulating the release of neurotransmitters in the brain. This leads to an increase in feed intake and improved growth rates in aquatic animals.
Biochemical and Physiological Effects:
Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate has been found to have various biochemical and physiological effects on aquatic animals. It can enhance the growth of fish and shrimp by increasing their feed intake and improving their nutrient absorption. Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate has also been found to have immunostimulant properties, which can help in protecting aquatic animals against various diseases.

Advantages and Limitations for Lab Experiments

Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate has several advantages and limitations when it comes to lab experiments. One of its main advantages is that it is relatively easy to synthesize and purify, making it readily available for use in research. However, its use is limited to aquatic animals, and its effects on other animals and humans are not fully understood.

Future Directions

There are several future directions for Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate research. One potential area of study is its use as an immunostimulant in humans, as it has been found to have immunostimulant properties in aquatic animals. Another area of study is its potential as a growth promoter in other animals, such as poultry and livestock. Additionally, further research is needed to fully understand the mechanism of action of Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate and its effects on different species.

Synthesis Methods

Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate can be synthesized through a simple process involving the reaction of 2,4-dimethylphenyl isothiocyanate with ethyl glycinate. This reaction leads to the formation of Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate, which can be purified through recrystallization.

Scientific Research Applications

Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate has been studied for its potential applications in various fields of science. One of its most important applications is in aquaculture, where it has been found to be an effective growth promoter and feed attractant. Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate has also been studied for its immunostimulant properties, which can help in enhancing the immune response of aquatic animals.